Cas no 4819-36-7 (3-(1,2,4-Triazol-1-yl)-L-alanine)

3-(1,2,4-Triazol-1-yl)-L-alanine is a non-proteinogenic amino acid derivative featuring a 1,2,4-triazole moiety attached to the L-alanine backbone. This compound is of interest in medicinal chemistry and biochemical research due to its potential as a building block for peptide modification and enzyme inhibition studies. The triazole group enhances its ability to participate in hydrogen bonding and metal coordination, making it valuable for designing bioactive molecules. Its chiral center ensures compatibility with natural peptide synthesis protocols. The compound's stability and structural versatility make it suitable for investigating protein-ligand interactions and developing novel therapeutic agents.

3-(1,2,4-Triazol-1-yl)-L-alanine structure

4819-36-7 structure

Product Name:3-(1,2,4-Triazol-1-yl)-L-alanine

CAS No:4819-36-7

MF:C₅H₈N₄O₂

MW:156.14262008667

CID:326034

PubChem ID:7018842

Update Time:2025-05-28

3-(1,2,4-Triazol-1-yl)-L-alanine Chemical and Physical Properties

Names and Identifiers

- 3-(1,2,4-Triazol-1-yl)-L-alanine
- 1H-1,2,4-Triazole-1-propanoicacid, a-amino-, (aS)-
- (S)-3-amino-3-(4-methoxyphenyl)propanoic acid
- (S)-B-(P-METHOXYPHENYL)-B-ALANINE
- Albb-006622
- H-b-Phe(4-OMe)-OH
- H-D-PHG(4-OME)-(C*CH2)OH
- S-4-MeO-PHA
- (2S)-2-azaniumyl-3-(1,2,4-triazol-1-yl)propanoate
- DTXSID901044367
- CS-0266315
- (2S)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid
- (2S)-2-AMINO-3-(1,2,4-TRIAZOL-1-YL)PROPANOIC ACID
- SCHEMBL503194
- AKOS026745242
- (S)-2-Amino-3-(1,2,4-triazol-1-yl)propionic acid
- EN300-149650
- 4819-36-7
- (alphaS)-alpha-Amino-1H-1,2,4-Triazole-1-propanoic acid
- STR07156
- (S)-2-Amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid
- MFCD03791066
- Inchi： 1S/C5H8N4O2/c6-4(5(10)11)1-9-3-7-2-8-9/h2-4H,1,6H2,(H,10,11)/t4-/m0/s1
- InChI Key： XVWFTOJHOHJIMQ-BYPYZUCNSA-N
- SMILES： OC([C@H](CN1C=NC=N1)N)=O

Computed Properties

Exact Mass: 156.06472551g/mol
Monoisotopic Mass: 156.06472551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.7
Topological Polar Surface Area: 94Å²

Experimental Properties

Color/Form: Light brown powder
Density: 1.62
Boiling Point: 402.9°C at 760 mmHg
Flash Point: 197.5°C
Refractive Index: 1.69
PSA: 94.03000
LogP: -0.60970
Solubility: Not determined

3-(1,2,4-Triazol-1-yl)-L-alanine Security Information

WGK Germany：3
Hazard Category Code： 22
Safety Instruction： 36/37
Hazardous Material Identification：
Risk Phrases：22
Storage Condition：2-8°C

3-(1,2,4-Triazol-1-yl)-L-alanine Pricemore >>

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